Cas no 2229316-81-6 (3-(3-ethylthiophen-2-yl)methylazetidine)

• Product Name: 3-(3-ethylthiophen-2-yl)methylazetidine
• CAS No: 2229316-81-6
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 6384496
• PubChem ID: 165866455
• Update Time: 2025-05-26

3-(3-ethylthiophen-2-yl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethylthiophen-2-yl)methylazetidine
• 3-[(3-ethylthiophen-2-yl)methyl]azetidine
• 2229316-81-6
• EN300-1731872

• Inchi： 1S/C10H15NS/c1-2-9-3-4-12-10(9)5-8-6-11-7-8/h3-4,8,11H,2,5-7H2,1H3
• InChI Key： BSZVLWYPAJDKJF-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1CC1CNC1

Computed Properties

• Exact Mass: 181.09252066g/mol
• Monoisotopic Mass: 181.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.3Ų

Additional information on 3-(3-ethylthiophen-2-yl)methylazetidine

3-(3-Ethylthiophen-2-yl)methylazetidine: A Comprehensive Overview

3-(3-Ethylthiophen-2-yl)methylazetidine, also known by its CAS number 2229316-81-6, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its azetidine ring, a four-membered cyclic amine, which is substituted with a thiophene moiety at the 3-position. The thiophene ring itself is further substituted with an ethyl group at the 3-position, giving the compound its distinct structural features. The combination of these functional groups makes this compound a promising candidate for various applications in drug discovery, material synthesis, and catalysis.

The synthesis of 3-(3-Ethylthiophen-2-yl)methylazetidine typically involves a multi-step process that includes the formation of the thiophene ring, followed by substitution reactions to introduce the ethyl group and the azetidine moiety. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the production process further.

One of the most intriguing aspects of 3-(3-Ethylthiophen-2-yl)methylazetidine is its electronic properties. The thiophene ring contributes to the compound's aromaticity, while the azetidine ring introduces strain due to its four-membered structure. This combination results in unique electronic characteristics that make the compound suitable for applications in optoelectronics and semiconducting materials. Recent studies have demonstrated that thin films of this compound exhibit excellent charge transport properties, making them potential candidates for use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

In addition to its electronic properties, 3-(3-Ethylthiophen-2-yl)methylazetidine has shown promise in biological applications. Preclinical studies have indicated that this compound may possess anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes. Researchers are currently investigating its potential as a lead compound for drug development, particularly in the treatment of neurodegenerative diseases and inflammatory disorders.

The structural versatility of 3-(3-Ethylthiophen-2-yl)methylazetidine also lends itself to various chemical modifications. By altering the substituents on the thiophene ring or modifying the azetidine moiety, chemists can tailor the compound's properties for specific applications. For instance, introducing electron-withdrawing groups on the thiophene ring can enhance its electronic conjugation, while modifying the azetidine ring can influence its steric and electronic properties.

From a sustainability perspective, there is growing interest in developing eco-friendly synthesis routes for 3-(3-Ethylthiophen-2-yl)methylazetidine. Researchers are exploring the use of renewable feedstocks and green chemistry principles to minimize environmental impact during production. For example, bio-based solvents and catalysts derived from plant oils are being tested as alternatives to traditional petrochemical-based reagents.

In conclusion, 3-(3-Ethylthiophen-2-yl)methylazetidine, with its unique structure and versatile properties, represents a valuable addition to the arsenal of advanced materials available to scientists today. Its potential applications span across multiple disciplines, from electronics to biomedicine, making it a subject of continued research interest. As advancements in synthetic methods and material characterization techniques continue to evolve, we can expect even more innovative uses for this remarkable compound.